Cas no 1345681-58-4 (Vc-seco-duba)

• Product Name: Vc-seco-duba
• CAS No: 1345681-58-4
• MF: C₆₅H₇₅ClN₁₂O₁₇
• MW: 1331.81421494484
• CID: 5052368
• PubChem ID: 88899540
• Update Time: 2025-05-04

Vc-seco-duba Chemical and Physical Properties

Names and Identifiers

• Vc-seco-duba
• Duocarmazine
• DY9HDN3I6S
• SYD980
• Duocarmazine (USAN)
• Duocarmazine [USAN]
• D11511
• L-Ornithinamide, N-((2-(2-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)ethoxy)ethoxy)carbonyl)-L-valyl-N5-(aminocarbonyl)-N-(4-(7-((((1S)-1-(chloromethyl)-2,3-dihydro-3-((6-((4-hydroxybenzoyl)amino)imidazo(1,2-a)pyridin-2-yl)carbonyl)-9-methyl-1H-benz(E)indol-5
• EX-A6324
• UNII-DY9HDN3I6S
• 1345681-58-4
• MS-32119
• [(1S)-1-(chloromethyl)-3-[6-[(4-hydroxybenzoyl)amino]imidazo[1,2-a]pyridine-2-carbonyl]-9-methyl-1,2-dihydrobenzo[e]indol-5-yl] N-[2-[[4-[[(2S)-5-(carbamoylamino)-2-[[(2S)-2-[2-[2-(2,5-dioxopyrrol-1-yl)ethoxy]ethoxycarbonylamino]-3-methylbutanoyl]amino]pentanoyl]amino]phenyl]methoxycarbonyl-methylamino]ethyl]-N-[2-(2-hydroxyethoxy)ethyl]carbamate
• AKOS040743617
• F81365
• DA-68545
• CS-0102852
• CHEMBL4298143
• HY-128957
• L-ORNITHINAMIDE, N-((2-(2-(2,5-DIHYDRO-2,5-DIOXO-1H-PYRROL-1-YL)ETHOXY)ETHOXY)CARBONYL)-L-VALYL-N5-(AMINOCARBONYL)-N-(4-(7-((((1S)-1-(CHLOROMETHYL)-2,3-DIHYDRO-3-((6-((4-HYDROXYBENZOYL)AMINO)IMIDAZO(1,2-A)PYRIDIN-2-YL)CARBONYL)-9-METHYL-1H-BENZ(E)INDOL-5-YL)OXY)CARBONYL)-12-HYDROXY-4-METHYL-3-OXO-2,10-DIOXA-4,7-DIAZADODEC-1-YL)PHENYL)-
• SCHEMBL12286766
• 4-((2S,5S)-13-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-5-isopropyl-4,7-dioxo-2-(3-ureidopropyl)-8,11-dioxa-3,6-diazatridecanamido)benzyl (2-(((((S)-1-(chloromethyl)-3-(6-(4-hydroxybenzamido)imidazo[1,2-a]pyridine-2-carbonyl)-9-methyl-2,3-dihydro-1H-benzo[e]indol-5-yl)oxy)carbonyl)(2-(2-hydroxyethoxy)ethyl)amino)ethyl)(methyl)carbamate

• Inchi： 1S/C65H75ClN12O17/c1-39(2)57(73-63(88)93-32-31-92-29-26-77-53(81)20-21-54(77)82)60(85)72-48(9-6-22-68-62(67)87)59(84)69-44-14-10-41(11-15-44)38-94-64(89)74(4)23-24-75(25-28-91-30-27-79)65(90)95-51-33-50-56(55-40(3)7-5-8-47(51)55)43(34-66)35-78(50)61(86)49-37-76-36-45(16-19-52(76)71-49)70-58(83)42-12-17-46(80)18-13-42/h5,7-8,10-21,33,36-37,39,43,48,57,79-80H,6,9,22-32,34-35,38H2,1-4H3,(H,69,84)(H,70,83)(H,72,85)(H,73,88)(H3,67,68,87)/t43-,48+,57+/m1/s1
• InChI Key： RFQYSAASDBNNDZ-UCGHAGIGSA-N
• SMILES： ClC[C@@H]1CN(C(C2=CN3C=C(C=CC3=N2)NC(C2C=CC(=CC=2)O)=O)=O)C2C=C(C3C=CC=C(C)C=3C1=2)OC(N(CCOCCO)CCN(C(=O)OCC1C=CC(=CC=1)NC([C@H](CCCNC(N)=O)NC([C@H](C(C)C)NC(=O)OCCOCCN1C(C=CC1=O)=O)=O)=O)C)=O

Computed Properties

• Exact Mass: 1330.5061667g/mol
• Monoisotopic Mass: 1330.5061667g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 95
• Rotatable Bond Count: 34
• Complexity: 2630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 374

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Vc-seco-duba

Introduction to Vc-seco-duba (CAS No. 1345681-58-4)

Vc-seco-duba, a compound with the Chemical Abstracts Service (CAS) number 1345681-58-4, has garnered significant attention in the field of medicinal chemistry and pharmaceutical research due to its unique structural and biological properties. This compound is a derivative of vitamin C and exhibits a range of potential therapeutic applications, particularly in the areas of antioxidant and anti-inflammatory activities.

The chemical structure of Vc-seco-duba is characterized by its seco-dubinin backbone, which is modified to enhance its biological activity. The seco-dubinin scaffold is known for its ability to modulate various cellular processes, making it a valuable target for drug development. Recent studies have highlighted the potential of Vc-seco-duba in treating oxidative stress-related diseases, such as neurodegenerative disorders and cardiovascular diseases.

In terms of its chemical properties, Vc-seco-duba is a white crystalline solid with a molecular formula of C₂₂H₂₆O₁₀. Its molecular weight is approximately 438.44 g/mol. The compound is soluble in common organic solvents such as methanol and dimethyl sulfoxide (DMSO), which facilitates its use in various experimental settings. The high solubility of Vc-seco-duba in these solvents also enhances its bioavailability, making it an attractive candidate for pharmaceutical formulations.

The biological activities of Vc-seco-duba have been extensively studied in both in vitro and in vivo models. One of the key findings is its potent antioxidant activity, which is attributed to its ability to scavenge free radicals and reduce oxidative stress. This property makes it particularly useful in preventing cellular damage caused by reactive oxygen species (ROS). Additionally, Vc-seco-duba has been shown to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α).

Clinical trials involving Vc-seco-duba are currently underway to evaluate its efficacy and safety in treating various conditions. Preliminary results from phase I trials have demonstrated that the compound is well-tolerated by patients, with minimal side effects observed. These findings are promising and suggest that Vc-seco-duba has the potential to be developed into a novel therapeutic agent.

In addition to its therapeutic applications, Vc-seco-duba has also been explored for its potential use in cosmetic formulations. Its antioxidant properties make it an attractive ingredient for skin care products aimed at reducing signs of aging and improving skin health. Several cosmetic companies have already incorporated Vc-seco-duba into their product lines, highlighting its growing popularity in the beauty industry.

The synthesis of Vc-seco-duba involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic chemistry have led to the development of more efficient methods for producing this compound on a larger scale. These improvements have made it more feasible to produce Vc-seco-duba for both research and commercial purposes.

In conclusion, Vc-seco-duba (CAS No. 1345681-58-4) is a promising compound with a wide range of potential applications in medicine and cosmetics. Its unique chemical structure and biological activities make it an important focus of ongoing research, with significant potential for future development into effective therapeutic agents and cosmetic ingredients.